BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of Boc-Lys(Fmoc)-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Lys(Fmoc)-OH

Cat. No.: B557097

Introduction

Na-Boc-Ne-Fmoc-L-lysine (Boc-Lys(Fmoc)-OH) is a pivotal building block in solid-phase
peptide synthesis (SPPS), a cornerstone of drug discovery and development. Its unique dual-
protection scheme, with the acid-labile Boc group on the alpha-amino group and the base-
labile Fmoc group on the epsilon-amino group of the lysine side chain, allows for orthogonal
protection strategies essential for the synthesis of complex peptides. This guide provides a
detailed overview of the safety, handling, and physicochemical properties of Boc-Lys(Fmoc)-
OH, compiled for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Boc-Lys(Fmoc)-OH is a white to off-white solid.[1] A summary of its key physical and chemical
properties is presented below.
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Property Value References
Molecular Formula C26H32N206 [2][3]
Molecular Weight 468.54 g/mol [2][3]
CAS Number 71989-26-9 [2][3]
EC Number 276-256-4 [1][2]
Melting Point 130-135°C [2][4]
Soluble in DMSO, DMF,
- Chloroform, Dichloromethane,
Solubility ) [4115][6]
Ethyl Acetate, Acetone. Slightly
soluble in water.
Appearance Solid [2][5]

Storage Temperature

2-8°C or -20°C

[7]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Boc-Lys(Fmoc)-OH is classified with the following hazards:

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity, ]

] ) H335: May cause respiratory
single exposure (Respiratory 3

tract irritation)

irritation

Source:[8]
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The GHS pictogram and signal word associated with these hazards are:
e Pictogram: Exclamation mark

 Signal Word: Warning[8]

A logical workflow for hazard identification and response is crucial for laboratory safety.

Hazard Identification First Aid Response

If Inhaled:
H335: May cause respiratory irritation [ ™| Move person into fresh air.

. o If in Eyes:
H319: Causes serious eye irritation ™| Rinse cautiously with water for several minutes.

If on Skin:

H315: Causes skin irritation .
Wash with plenty of soap and water.

H302: Harmful if swallowed |——p| If Swallowed:
Rinse mouth. Consult a physician.

Click to download full resolution via product page

Hazard Identification and Response Workflow

Experimental Protocols: Safe Handling and Storage

While specific experimental protocols for toxicological studies are not publicly available, the
following are standard procedures for handling and storage based on safety data sheets.

3.1 Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles.[8]
» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[8][9]

» Respiratory Protection: Use a NIOSH-approved respirator with a dust filter if dust is
generated.[8]

3.2 Handling

Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid formation of dust and aerosols.[10]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]
3.3 Storage
» Store in a tightly closed container in a dry and well-ventilated place.[10]

o« Recommended storage temperatures vary by supplier, with common recommendations
being 2-8°C or -20°C for long-term storage.[7]

o Keep away from incompatible materials such as strong oxidizing agents.[4]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure References

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o [21[8][€]
respiration. Consult a

physician.

Wash off with soap and plenty
Skin Contact of water. Consult a physician if  [2][8][9]
irritation persists.

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses, if present and [21[81[9]
easy to do. Continue rinsing.

Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [21[81[9]
Rinse mouth with water.

Consult a physician.

Fire-Fighting and Accidental Release Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][9]

o Accidental Release: Avoid dust formation.[10] Wear appropriate personal protective
equipment.[10] Sweep up and shovel into a suitable container for disposal.[10]

Toxicological and Ecological Information

Detailed toxicological and ecological data for Boc-Lys(Fmoc)-OH are largely unavailable in the
public domain.[2][10] The GHS classification is based on the potential hazards of compounds
with similar structures.
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Toxicological/Ecological Endpoint

Data

Acute Toxicity

Harmful if swallowed.[8]

Skin Corrosion/Irritation

Causes skin irritation.[8]

Serious Eye Damage/Irritation

Causes serious eye irritation.[8]

Respiratory or Skin Sensitization

No data available.[2]

Germ Cell Mutagenicity

No data available.[2]

Carcinogenicity

No data available.[2]

Reproductive Toxicity

No data available.[2]

Ecotoxicity

No data available.[10]

Structure and Protecting Groups

The chemical structure of Boc-Lys(Fmoc)-OH with its orthogonal protecting groups is

fundamental to its application in peptide synthesis.

Boc-Lys(Fmoc)-OH

Boc Group Fmoc Group L-Lysine Backbone
(tert-Butoxycarbonyl) (Fluorenylmethyloxycarbonyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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